Cas no 27125-23-1 (1H-Isoxazolo[4,5-d]-1,2,3-triazole, 6-phenyl-)

• Product Name: 1H-Isoxazolo[4,5-d]-1,2,3-triazole, 6-phenyl-
• CAS No: 27125-23-1
• MF: C₉H₆N₄O
• MW: 186.170140743256
• CID: 3926895
• Update Time: 2025-03-29

1H-Isoxazolo[4,5-d]-1,2,3-triazole, 6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoxazolo[4,5-d]-1,2,3-triazole, 6-phenyl-
• 3H-Isoxazolo[4,5-d]-1,2,3-triazole, 6-phenyl-

• Inchi： 1S/C9H6N4O/c1-2-4-6(5-3-1)7-8-9(14-12-7)11-13-10-8/h1-5H,(H,10,11,13)
• InChI Key： SIRCPNPCIHSGFY-UHFFFAOYSA-N
• SMILES： N1C2ON=C(C3=CC=CC=C3)C=2N=N1

Experimental Properties

• Density: 1.436±0.06 g/cm3(Predicted)
• Melting Point: >138 °C (decomp)
• Boiling Point: 490.6±25.0 °C(Predicted)
• pka: 5.74±0.30(Predicted)